Cas no 2308314-32-9 (1-2-(furan-2-yl)-3,3-dimethylazetidin-1-ylprop-2-en-1-one)

• Product Name: 1-2-(furan-2-yl)-3,3-dimethylazetidin-1-ylprop-2-en-1-one
• CAS No: 2308314-32-9
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5412340
• PubChem ID: 165767205
• Update Time: 2025-07-15

1-2-(furan-2-yl)-3,3-dimethylazetidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Z2738283376
• 1-[2-(furan-2-yl)-3,3-dimethylazetidin-1-yl]prop-2-en-1-one
• 2308314-32-9
• EN300-26592603
• 1-[2-(2-Furanyl)-3,3-dimethyl-1-azetidinyl]-2-propen-1-one
• 1-2-(furan-2-yl)-3,3-dimethylazetidin-1-ylprop-2-en-1-one

• Inchi： 1S/C12H15NO2/c1-4-10(14)13-8-12(2,3)11(13)9-6-5-7-15-9/h4-7,11H,1,8H2,2-3H3
• InChI Key： YRTJZWORCSJQMX-UHFFFAOYSA-N
• SMILES： C(N1CC(C)(C)C1C1=CC=CO1)(=O)C=C

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 1.078±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 338.7±31.0 °C(Predicted)
• pka: -1.82±0.60(Predicted)

Additional information on 1-2-(furan-2-yl)-3,3-dimethylazetidin-1-ylprop-2-en-1-one

Chemical Profile of 1-2-(furan-2-yl)-3,3-dimethylazetidin-1-ylprop-2-en-1-one (CAS No. 2308314-32-9)

1-2-(furan-2-yl)-3,3-dimethylazetidin-1-ylprop-2-en-1-one is a structurally intricate heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. The compound belongs to the azetidine class, characterized by a five-membered saturated ring containing two nitrogen atoms, which is further functionalized with an allyl ketone moiety and a furan substituent. This combination of structural features positions it as a promising candidate for further exploration in drug discovery and medicinal chemistry.

The CAS number 2308314-32-9 provides a unique identifier for this chemical entity, ensuring precise referencing in scientific literature, patents, and regulatory submissions. The synthesis of such complex molecules often involves multi-step organic transformations, requiring careful optimization to achieve high yields and purity. The presence of both electron-donating and electron-withdrawing groups in its structure suggests potential for diverse interactions with biological targets, making it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of 1-2-(furan-2-yl)-3,3-dimethylazetidin-1-ylprop-2-en-1-one more efficiently than ever before. These computational tools allow for the rapid screening of virtual libraries, identifying promising derivatives for experimental validation. Such methodologies are particularly valuable in modern drug development pipelines, where time-to-market is a critical factor.

The furan moiety in this compound is a key feature that may contribute to its biological activity. Furan derivatives are well-documented for their role in various pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer effects. The ability of furan-based compounds to interact with biological receptors or enzymes often stems from their ability to adopt multiple conformations, enhancing their binding specificity. This structural flexibility makes 1-2-(furan-2-yl)-3,3-dimethylazetidin-1-ylprop-2-en-1-one a versatile scaffold for designing novel therapeutic agents.

In addition to the furan substituent, the allyl ketone group present in the molecule introduces another layer of complexity that could influence its reactivity and bioavailability. Allyl ketones are known to participate in various chemical reactions, including Michael additions and aldol condensations, which can be exploited to generate novel analogs with enhanced pharmacological properties. The 3,3-dimethylazetidine ring further contributes to the steric environment of the molecule, potentially affecting its metabolic stability and cellular penetration.

Current research in the field of heterocyclic chemistry has highlighted the importance of azetidine derivatives in drug discovery. These compounds exhibit a range of biological activities due to their ability to mimic natural products and interact with specific biological pathways. For instance, modifications at the nitrogen atoms of azetidine rings have been shown to modulate enzyme inhibition or receptor binding affinity significantly. This underscores the potential of 1-2-(furan-2-yl)-3,3-dimethylazetidin-1-ylprop-2-en-1-one as a lead compound for further derivatization.

The integration of machine learning algorithms into drug discovery processes has also revolutionized the way researchers approach molecular design. By leveraging large datasets of known bioactive compounds, machine learning models can predict new molecular structures with desired properties. This approach has been particularly effective in identifying novel scaffolds like 1-(2-furanylethyl)-3-methylazetidinone, which may exhibit improved efficacy or reduced toxicity compared to existing drugs.

Experimental validation of computational predictions is crucial for advancing promising candidates into clinical development. Techniques such as high-throughput screening (HTS) allow researchers to rapidly assess the biological activity of large libraries of compounds. Additionally, biophysical methods like surface plasmon resonance (SPR) and X-ray crystallography provide detailed insights into molecular interactions at an atomic level. These combined approaches have accelerated the discovery pipeline for 1-(furan–2–ylethylidenemethyl)–3–methylazetidinone and related analogs.

The pharmaceutical industry continues to invest heavily in developing innovative therapies based on heterocyclic scaffolds due to their proven efficacy across multiple therapeutic areas. Companies specializing in medicinal chemistry are particularly interested in compounds that offer unique mechanisms of action or improved pharmacokinetic profiles. As such, (E)-N-(Furan–2–ylethylidene)methanesulfonamide, a derivative inspired by this core structure, represents an exciting area for future research.

Environmental considerations also play a significant role in modern drug development. Sustainable synthetic routes that minimize waste generation and energy consumption are increasingly preferred by regulatory agencies and pharmaceutical companies alike. Green chemistry principles have been applied to optimize synthetic pathways for complex molecules like (E)-N-(Furan–2–ylethylidenemethanesulfonamide, ensuring compliance with regulatory standards while maintaining high yields.

In conclusion,(E)-N-(Furan–2–ylethylidenemethanesulfonamide) exemplifies how structurally complex heterocyclic compounds can serve as valuable starting points for drug discovery efforts aimed at addressing unmet medical needs across various therapeutic areas including oncology,neurology,and infectious diseases.Incorporating advanced computational tools,sustainable synthetic methodologies,and rigorous experimental validation will continue to drive innovation within this field.